molecular formula C25H22N2 B8347953 2-Benzyl-10-phenyl-1,2,3,4-tetrahydro-benzo[b][1,6]-naphthyridine

2-Benzyl-10-phenyl-1,2,3,4-tetrahydro-benzo[b][1,6]-naphthyridine

Cat. No. B8347953
M. Wt: 350.5 g/mol
InChI Key: CQCUPGREFRRZPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Benzyl-10-phenyl-1,2,3,4-tetrahydro-benzo[b][1,6]-naphthyridine is a useful research compound. Its molecular formula is C25H22N2 and its molecular weight is 350.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Benzyl-10-phenyl-1,2,3,4-tetrahydro-benzo[b][1,6]-naphthyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Benzyl-10-phenyl-1,2,3,4-tetrahydro-benzo[b][1,6]-naphthyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Benzyl-10-phenyl-1,2,3,4-tetrahydro-benzo[b][1,6]-naphthyridine

Molecular Formula

C25H22N2

Molecular Weight

350.5 g/mol

IUPAC Name

2-benzyl-10-phenyl-3,4-dihydro-1H-benzo[b][1,6]naphthyridine

InChI

InChI=1S/C25H22N2/c1-3-9-19(10-4-1)17-27-16-15-24-22(18-27)25(20-11-5-2-6-12-20)21-13-7-8-14-23(21)26-24/h1-14H,15-18H2

InChI Key

CQCUPGREFRRZPA-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC2=C(C3=CC=CC=C3N=C21)C4=CC=CC=C4)CC5=CC=CC=C5

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-t-Butoxycarbonyl-4-piperidone (1.93 g, 10.2 mmol) and 2-aminobenzophenone (2.01 g, 10.2 mmol) were suspended in acetic acid (10 ml), followed by adding thereto sulfuric acid (0.1 ml), and the reaction was carried out at 120° C. for 1 hour. The reaction mixture was poured into cold aqueous ammonia, and the crystals precipitated were washed with water and recrystallized from ethanol to obtain the desired compound (2.60 g, 7.43 mmol).
Quantity
1.93 g
Type
reactant
Reaction Step One
Quantity
2.01 g
Type
reactant
Reaction Step Two
Quantity
0.1 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
10 mL
Type
solvent
Reaction Step Five

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